3-(2,4-dimethyl-1H-pyrrol-3-yl)benzoic acid
Description
3-(2,4-dimethyl-1H-pyrrol-3-yl)benzoic acid is a useful research compound. Its molecular formula is C13H13NO2 and its molecular weight is 215.25 g/mol. The purity is usually 95%.
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Properties
Molecular Formula |
C13H13NO2 |
|---|---|
Molecular Weight |
215.25 g/mol |
IUPAC Name |
3-(2,4-dimethyl-1H-pyrrol-3-yl)benzoic acid |
InChI |
InChI=1S/C13H13NO2/c1-8-7-14-9(2)12(8)10-4-3-5-11(6-10)13(15)16/h3-7,14H,1-2H3,(H,15,16) |
InChI Key |
DKSOEJHXZLDIAS-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CNC(=C1C2=CC(=CC=C2)C(=O)O)C |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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